Cas no 6093-68-1 (6-Hydroxy-2H-chromen-2-one)

• Product Name: 6-Hydroxy-2H-chromen-2-one
• CAS No: 6093-68-1
• MF: C₉H₆O₃
• MW: 162.142142772675
• MDL: MFCD00630040
• CID: 509546
• PubChem ID: 24883215
• Update Time: 2025-04-19

6-Hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2H-chromen-2-one
• 6-Hydroxycoumarin
• 2H-1-Benzopyran-2-one,6-hydroxy-
• 6-hydroxychromen-2-one
• HYDROXYCOUMARIN, 6-(RG)
• BDBM50327651
• 2H-1-Benzopyran-2-one, 6-hydroxy-
• NSC-677227
• 6-Hydroxycoumaran
• CCG-266293
• 6-Hydroxy-2H-1-benzopyran-2-one
• DTXSID70209760
• NSC 226192
• NSC226192
• UNII-7FS6H939K6
• s9364
• 6-hydroxy-chromene-2-one
• InChI=1/C9H6O3/c10-7-2-3-8-6(5-7)1-4-9(11)12-8/h1-5,10
• 6-Hydroxycoumarin, 96%
• CS-0083182
• HY-N6656
• AC-34657
• 7FS6H939K6
• NSC-226192
• SY051111
• N12041
• AKOS005258623
• AS-17834
• PD087275
• H1327
• 6-hydroxy coumarin
• MFCD00630040
• SCHEMBL187709
• NSC677227
• 6-Hydroxy-2H-chromen-2-one #
• FT-0635972
• CHEMBL243263
• 6093-68-1
• J-518781
• DB-053747

• MDL： MFCD00630040
• Inchi： 1S/C9H6O3/c10-7-2-3-8-6(5-7)1-4-9(11)12-8/h1-5,10H
• InChI Key： CJIJXIFQYOPWTF-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=C(C=CC1=2)O)=O

Computed Properties

• Exact Mass: 162.03200
• Monoisotopic Mass: 162.031694049 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Molecular Weight: 162.14
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.2500
• Melting Point: 249-253 °C (lit.)
• Boiling Point: 248.82°C (rough estimate)
• Refractive Index: 1.5380 (estimate)
• PSA: 50.44000
• LogP: 1.49860
• Solubility: Not determined
• λmax: 349(EtOH)(lit.)

6-Hydroxy-2H-chromen-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：R26;R36
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins